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Compound of Interest

Compound Name: 3-(4-Methoxybenzyl)phthalide

Cat. No.: B133826

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological relevance of 3-(4-Methoxybenzyl)phthalide, a compound of interest for
researchers and professionals in drug development.

Core Compound Properties

3-(4-Methoxybenzyl)phthalide, with the CAS number 66374-23-0, is a reagent utilized in the
development of pharmaceuticals for treating neurotic diseases.[1][2] Its fundamental properties
are summarized in the table below.

Property Value Source

Molecular Formula C16H1403 [11[2]

Molecular Weight 254.28 g/mol [1][2]
1(3H)-Isobenzofuranone, 3-[(4-

Alternate Names [1][2]
methoxyphenyl)methyl]-

CAS Number 66374-23-0 [1]

Experimental Protocols

The synthesis of substituted phthalides is a significant area of research in organic chemistry.
While a specific protocol for 3-(4-Methoxybenzyl)phthalide was not detailed in the provided
search results, a general and widely applicable method for the synthesis of 3-arylphthalides
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involves a dehydrative coupling reaction. This approach is noted for its atom and step
economy.

A representative synthetic pathway starts with the bromination of phthalide, followed by
hydrolysis to form 3-hydroxyphthalide. The subsequent acid-catalyzed condensation of 3-
hydroxyphthalide with an appropriate arene, in this case, 4-methoxybenzyl alcohol or a related
derivative, would yield the target compound.

General Experimental Workflow for 3-Arylphthalide Synthesis
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A generalized synthetic workflow for 3-arylphthalides.

Biological Activity and Signaling Pathways
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Phthalides as a class of compounds are recognized for their diverse and significant biological
activities, including anti-inflammatory, antioxidant, cytotoxic, and neuroprotective effects.[3][4]
Many naturally occurring phthalides are bioactive constituents of plants used in traditional
medicine.[5]

While specific signaling pathways for 3-(4-Methoxybenzyl)phthalide are not extensively
detailed, research on structurally related compounds provides insights into their potential
mechanisms of action. For instance, the structurally similar compound, 3,5-dihydroxy-4-
methoxybenzyl alcohol (DHMBA), has been shown to exhibit anticancer activity in human
glioblastoma cells by modulating multiple signaling pathways.[6] DHMBA treatment was found
to decrease the levels of key proteins in cell growth promotion, such as PI3-kinase, Akt, MAPK,
and mTOR, while increasing the levels of tumor suppressors like p53, p21, and Rb.[6]

Given the structural similarities, it is plausible that 3-(4-Methoxybenzyl)phthalide could also
exert its biological effects through the modulation of similar cell signaling cascades. The
diagram below illustrates a potential, generalized signaling pathway that could be influenced by
phthalide derivatives.
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Potential Cellular Signaling Pathway

Phthalide Derivative
(e.g., 3-(4-Methoxybenzyl)phthalide)
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Hypothesized signaling pathway modulation by a phthalide derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.scbt.com/p/3-4-methoxybenzyl-phthalide-66374-23-0
https://www.scbt.com/de/p/3-4-methoxybenzyl-phthalide-66374-23-0
https://www.researchgate.net/publication/360521731_Synthesis_and_AntioxidantAnti-Inflammatory_Activity_of_3-Arylphthalides
https://www.mdpi.com/1424-8247/15/5/588
https://pubmed.ncbi.nlm.nih.gov/28160212/
https://pubmed.ncbi.nlm.nih.gov/28160212/
https://pubmed.ncbi.nlm.nih.gov/39674444/
https://pubmed.ncbi.nlm.nih.gov/39674444/
https://pubmed.ncbi.nlm.nih.gov/39674444/
https://www.benchchem.com/product/b133826#3-4-methoxybenzyl-phthalide-molecular-weight-and-formula
https://www.benchchem.com/product/b133826#3-4-methoxybenzyl-phthalide-molecular-weight-and-formula
https://www.benchchem.com/product/b133826#3-4-methoxybenzyl-phthalide-molecular-weight-and-formula
https://www.benchchem.com/product/b133826#3-4-methoxybenzyl-phthalide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

